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Compound of Interest
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Technical Guide to the Safe Handling of
Methylaminoacetonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and handling

guidelines for Methylaminoacetonitrile (MAAN). Adherence to these protocols is critical to

ensure the safety of laboratory personnel and the integrity of research. MAAN and its salts are

versatile reagents in organic synthesis but present significant health and safety risks that must

be managed with appropriate procedures and engineering controls.

Hazard Identification and Classification
Methylaminoacetonitrile is classified as a hazardous substance. The primary hazards are

associated with its toxicity, flammability, and potential for irritation. It is harmful if swallowed,

inhaled, or in contact with skin.[1][2][3][4] It causes skin irritation and serious eye irritation.[1][2]

[3][4] As a member of the aminonitrile family, there is a potential for the release of hydrogen

cyanide (HCN), a highly toxic gas, particularly under acidic conditions or upon combustion.[5]

[6]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[3][7][8]
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H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1][4]

H315: Causes skin irritation.[1][4][8]

H319: Causes serious eye irritation.[1][4][8]

H335: May cause respiratory irritation.[9]

Toxicological and Physical Properties
Understanding the toxicological and physical properties of Methylaminoacetonitrile is

fundamental to a thorough risk assessment. The available data for Methylaminoacetonitrile
and its common salt forms are summarized below.
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Property
Methylaminoaceton
itrile

Methylaminoaceton
itrile Sulfate

Methylaminoaceton
itrile Hydrochloride

CAS Number 5616-32-0[2][8][10] 33986-15-1[11] 25808-30-4

Molecular Formula C₃H₆N₂[2][8] C₆H₁₂N₄・H₂SO₄[11] C₃H₆N₂ · HCl

Molecular Weight 70.10 g/mol [2][8] 238.26 g/mol [1][11] 106.55 g/mol [9]

Appearance
Flammable Liquid[2]

[3][7]

White to Orange to

Green powder to

crystal[12]

Solid[13]

Acute Toxicity (Oral)

Harmful if swallowed.

[2][8] Assessment:

Moderately toxic after

single ingestion.[1]

Assessment:

Moderately toxic after

single ingestion.[1]

No data available.

Acute Toxicity

(Dermal)

Harmful in contact

with skin.[2]

Assessment:

Moderately toxic after

single contact.[1]

Assessment:

Moderately toxic after

single contact.[1]

No data available.

Acute Toxicity

(Inhalation)

Harmful if inhaled.[2]

Assessment:

Moderately toxic after

short term inhalation.

[1]

Assessment:

Moderately toxic after

short term inhalation.

[1]

May cause respiratory

irritation.[9]

LD50 (Mouse, ipr) No data available. 1,000 mg/kg[1][11] No data available.

Solubility No data available.
Soluble in water.[1]

[12]
No data available.

Experimental Protocols: Safe Laboratory Handling
The following protocols outline the necessary steps for safely handling

Methylaminoacetonitrile in a laboratory setting. These should be incorporated into all

Standard Operating Procedures (SOPs) involving this chemical.
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Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with Methylaminoacetonitrile must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[1][3][14] The fume hood should have adequate

airflow and be regularly inspected.

Eye and Face Protection: Chemical safety goggles are mandatory.[3] A full-face shield is

required when there is a risk of splashing.[3][15]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn at all times.[1]

[3][14] Gloves should be inspected before use and disposed of properly after handling.

Skin and Body Protection: A laboratory coat is required.[1][14] For larger quantities or

procedures with a high risk of splashing, an impervious protective suit and boots should be

considered.[3]

Respiratory Protection: If engineering controls are insufficient, or during emergency

situations, a NIOSH-approved respirator with appropriate cartridges or a self-contained

breathing apparatus (SCBA) must be used.[3]

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area.[1][3]

Chemical Storage and Handling
Storage: Store Methylaminoacetonitrile in a tightly closed container in a cool, dry, and well-

ventilated area, away from heat, sparks, and open flames.[1][2][12] Some sources

recommend refrigerated storage.[16] It should be stored under an inert gas and protected

from moisture.[1][16]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[1][14]

Handling: Avoid contact with skin, eyes, and clothing.[1][3] Do not eat, drink, or smoke in

areas where the chemical is handled.[1][2] Use non-sparking tools and explosion-proof

equipment.[2][3] Ground and bond containers and receiving equipment to prevent static

discharge.[2] Wash hands and face thoroughly after handling.[1][2]
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Spill and Waste Disposal
Spill Cleanup: In the event of a spill, evacuate the area and ensure adequate ventilation.[1]

[2] Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

vermiculite or dry sand.[2][14] Collect the absorbed material into a sealed, airtight container

for disposal.[2][11] Do not allow the chemical to enter drains.[1][11]

Waste Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations.[3][11] This may require a licensed professional waste disposal service.

Visualized Workflows and Emergency Procedures
The following diagrams illustrate the logical flow for safe handling and emergency response.
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Safe Handling Workflow for Methylaminoacetonitrile

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Verify Fume Hood & Safety Equipment

Proceed if controls are adequate

Don Appropriate PPE

Transfer Chemical in Fume Hood

Perform Experiment

Securely Close Container

Decontaminate Work Area

Properly Remove & Dispose of PPE

Wash Hands Thoroughly

Return to Secure Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methylaminoacetonitrile.
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First Aid Response for Methylaminoacetonitrile Exposure

Routes of Exposure & Immediate Actions

Exposure Occurs

Inhalation:
- Remove to fresh air.

- Keep at rest.
- Call a POISON CENTER.

Skin Contact:
- Remove contaminated clothing.

- Wash with plenty of soap & water.
- Call a POISON CENTER.

Eye Contact:
- Rinse cautiously with water for several minutes.

- Remove contact lenses.
- Get medical advice.

Ingestion:
- Rinse mouth.

- Do NOT induce vomiting.
- Call a POISON CENTER.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to Methylaminoacetonitrile.

Emergency Measures
Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[11]

Specific Hazards: The substance is a flammable liquid.[3][7] Vapors may travel to a source of

ignition and flash back. Containers may explode when heated.[11] Upon combustion, it may

decompose to produce toxic fumes, including carbon oxides, nitrogen oxides, and sulfur

oxides (for the sulfate salt).[1][11]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][11]

First Aid Measures
Speed is critical in responding to exposure.[5] Rescuers should wear appropriate PPE to avoid

secondary contamination.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1294837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294837?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/TCI-M0141.pdf
https://www.tcichemicals.com/BE/en/sds/M0140_EU_6N.pdf
https://www.echemi.com/produce/pr220804403936-methylaminoacetonitrile.html
https://www.spectrumchemical.com/media/sds/TCI-M0141.pdf
https://www.tcichemicals.com/HK/en/sds/M0141_CN_EN.pdf
https://www.spectrumchemical.com/media/sds/TCI-M0141.pdf
https://www.tcichemicals.com/HK/en/sds/M0141_CN_EN.pdf
https://www.spectrumchemical.com/media/sds/TCI-M0141.pdf
https://medicalguidelines.basf.com/documents/d/medical-guidelines/e024-aminonitrile-b
https://medicalguidelines.basf.com/documents/d/medical-guidelines/e024-aminonitrile-b
https://medicalguidelines.basf.com/documents/d/medical-guidelines/e024-aminonitrile-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2][3] If the person is not breathing, give artificial respiration. Seek immediate

medical attention.[14]

Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected area with

plenty of soap and water.[2] If skin irritation occurs, get medical advice.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[2][3][14] Remove contact

lenses if present and easy to do.[2][3] Continue rinsing. If eye irritation persists, seek medical

attention.[1][2]

Ingestion: Do NOT induce vomiting.[14] Rinse mouth with water.[2][3] Never give anything by

mouth to an unconscious person.[14] Seek immediate medical attention.[1][3] If possible,

administer a slurry of activated charcoal.[6][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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